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Compound of Interest

Compound Name: 2-Amino-3-methoxypyridine

Cat. No.: B156974 Get Quote

An In-depth Technical Guide to 2-Amino-3-methoxypyridine

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Amino-3-methoxypyridine, tailored for researchers, scientists, and

professionals in drug development.

Chemical Identity and Structure
2-Amino-3-methoxypyridine, with the CAS number 10201-71-5, is a substituted pyridine

derivative.[1][2][3][4][5] Its structure features an amino group at the 2-position and a methoxy

group at the 3-position of the pyridine ring. This arrangement of functional groups makes it a

valuable intermediate in organic synthesis.[3]

Identifier Value

IUPAC Name 3-methoxypyridin-2-amine[1]

CAS Number 10201-71-5[1][2][3][4][5]

Molecular Formula C₆H₈N₂O[1][3][5][6]

SMILES COC1=C(N=CC=C1)N[1]

InChIKey HNAYRVKSWGSQTP-UHFFFAOYSA-N[1][2]
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Physicochemical Properties
The physicochemical properties of 2-Amino-3-methoxypyridine are summarized in the table

below. These properties are crucial for its handling, storage, and application in various

chemical reactions.

Property Value Source

Molecular Weight 124.14 g/mol [1][3][5][6]

Appearance Solid, Grey to Dark Brown [2][3][7]

Boiling Point 235.0 ± 20.0 °C (Predicted) [2][7]

pKa 8.43 ± 0.10 (Predicted) [7]

Density 1.139 ± 0.06 g/cm³ (Predicted) [7]

Topological Polar Surface Area 48.1 Å² [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
3 [5]

Rotatable Bond Count 1 [5]

LogP 0.6724 [5]

Spectral Data
Spectroscopic data is essential for the structural elucidation and purity assessment of 2-
Amino-3-methoxypyridine.

Spectral Data Type Availability

Mass Spectrometry (GC-MS) Available[1]

Infrared (IR) Spectroscopy Available[1]

Raman Spectroscopy Available[1]
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Reactivity and Stability
Chemical Stability: 2-Amino-3-methoxypyridine is stable under normal conditions.[8]

Conditions to Avoid: To maintain its stability, it is recommended to avoid:

Air contact[8]

Direct sunlight[8]

High temperatures[8]

Incompatible Materials: The compound is incompatible with strong oxidizing agents and strong

acids.

Reactivity: The presence of both an amino and a methoxy group on the pyridine ring enhances

its reactivity, making it a versatile building block for the synthesis of more complex molecules.

[3]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2-Amino-3-
methoxypyridine is not readily available in the provided search results, a plausible synthetic

route can be inferred from general organic chemistry principles and synthesis of similar pyridine

derivatives. A potential synthetic pathway is outlined below.

Plausible Synthetic Pathway:

A common strategy for introducing amino and methoxy groups to a pyridine ring involves a

sequence of nitration, nucleophilic substitution, and reduction.
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Plausible Synthesis of 2-Amino-3-methoxypyridine

2-Chloropyridine

2-Chloro-3-nitropyridine

Nitration (HNO₃/H₂SO₄)

2-Methoxy-3-nitropyridine

Methoxylation (NaOMe/MeOH)

2-Amino-3-methoxypyridine

Reduction (e.g., Fe/HCl or H₂/Pd-C)

Click to download full resolution via product page

A plausible synthetic pathway for 2-Amino-3-methoxypyridine.

General Experimental Steps:

Nitration: 2-Chloropyridine is reacted with a nitrating agent (e.g., a mixture of nitric acid and

sulfuric acid) to introduce a nitro group, likely at the 3-position due to the directing effects of

the chloro and ring nitrogen atoms.

Methoxylation: The resulting 2-chloro-3-nitropyridine undergoes nucleophilic aromatic

substitution with a methoxide source, such as sodium methoxide in methanol, to replace the

chlorine atom with a methoxy group.

Reduction: The nitro group of 2-methoxy-3-nitropyridine is then reduced to an amino group

using a standard reducing agent, such as iron in acidic medium or catalytic hydrogenation, to

yield the final product, 2-Amino-3-methoxypyridine.
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Purification: The crude product would typically be purified by techniques such as

recrystallization or column chromatography.

Characterization: The structure and purity of the synthesized 2-Amino-3-methoxypyridine
would be confirmed using spectroscopic methods like NMR (¹H and ¹³C), IR, and mass

spectrometry, and its melting point would be determined.

Applications
2-Amino-3-methoxypyridine is a versatile compound with applications in several fields,

primarily due to its utility as a synthetic intermediate.[3]

Applications of 2-Amino-3-methoxypyridine

2-Amino-3-methoxypyridine

Pharmaceutical Development

Building block for drugs (e.g., neurological disorders) Agricultural Chemistry

Precursor for herbicides and pesticides
Material ScienceIncorporation into polymers and coatings

Biochemical Research
Study of enzyme inhibitors and receptor interactions

Analytical ChemistryUse in chromatography and spectroscopy

Click to download full resolution via product page

Key application areas of 2-Amino-3-methoxypyridine.

Pharmaceutical Development: It serves as a crucial building block in the synthesis of various

pharmaceutical agents, with potential applications in treatments for neurological disorders
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and as anti-inflammatory agents.[3]

Agricultural Chemistry: In the agrochemical industry, it is used as a precursor for developing

effective herbicides and pesticides.[3]

Material Science: The compound is incorporated into polymers and coatings to enhance

thermal stability and chemical resistance.[3]

Biochemical Research: It plays a role in the study of enzyme inhibitors and receptor

interactions, aiding in the understanding of biological pathways.[3]

Analytical Chemistry: This chemical is utilized in various analytical methods, including

chromatography and spectroscopy.[3]

Safety and Handling
Hazard Statements:

H302: Harmful if swallowed[1][2]

H315: Causes skin irritation[1][2]

H319: Causes serious eye irritation[1][2]

H335: May cause respiratory irritation[2]

Precautionary Statements: Standard laboratory safety precautions should be taken when

handling this compound. This includes wearing appropriate personal protective equipment

(PPE) such as gloves, safety glasses, and a lab coat. Work should be conducted in a well-

ventilated area or a fume hood.

Storage: 2-Amino-3-methoxypyridine should be stored in a cool, dry place, away from light

and under an inert atmosphere (e.g., nitrogen or argon).[2][3][7] Recommended storage

temperatures are typically between 0-8 °C.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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